4-bromo-2-((E)-{[oxo(3-toluidino)acetyl]hydrazono}methyl)phenyl 4-methoxybenzoate

• CAS No.: 765278-77-1
• Molecular Formula: C24H20BrN3O5
• Molecular Weight: 510.3 g/mol
• IUPAC Name: [4-bromo-2-[(E)-[[2-(3-methylanilino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 4-methoxybenzoate
• InChI: InChI=1S/C24H20BrN3O5/c1-15-4-3-5-19(12-15)27-22(29)23(30)28-26-14-17-13-18(25)8-11-21(17)33-24(31)16-6-9-20(32-2)10-7-16/h3-14H,1-2H3,(H,27,29)(H,28,30)/b26-14+
• InChI Key: FBJWWFPHWFJQJH-VULFUBBASA-N
• Isomeric SMILES: CC1=CC(=CC=C1)NC(=O)C(=O)N/N=C/C2=C(C=CC(=C2)Br)OC(=O)C3=CC=C(C=C3)OC
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C(=O)NN=CC2=C(C=CC(=C2)Br)OC(=O)C3=CC=C(C=C3)OC

Description

The compound 4-bromo-2-((E)-{[oxo(3-toluidino)acetyl]hydrazono}methyl)phenyl 4-methoxybenzoate (IUPAC name: 4-Methoxybenzoic acid, 4-bromo-2-[(E)-[2-(4-methylbenzoyl)hydrazono]methyl]phenyl ester) is a hydrazone-based derivative with a molecular formula C23H19BrN2O4 and a molecular weight of 467.319 g/mol . Its structure features:

• A 4-bromo-2-hydrazonomethylphenyl core.
• An (E)-configured hydrazone bridge linked to a 3-toluidinoacetyl group (3-methylanilino substituted oxoacetamide).
• A 4-methoxybenzoate ester moiety.
  The compound is cataloged under ChemSpider ID 7945142 and RN 769150-89-2, with applications hypothesized in medicinal chemistry due to its hydrazone functionality, which is often associated with bioactivity .

Preparation Methods

The synthesis of 4-bromo-2-((E)-{[oxo(3-toluidino)acetyl]hydrazono}methyl)phenyl 4-methoxybenzoate involves several steps. One common synthetic route includes the following steps :

Formation of the hydrazono group: This step involves the reaction of 4-bromo-2-formylphenyl 4-methoxybenzoate with hydrazine hydrate to form the hydrazono intermediate.

Acylation: The hydrazono intermediate is then acylated with oxo(3-toluidino)acetyl chloride to form the final product.

The reaction conditions typically involve the use of organic solvents such as dichloromethane or chloroform, and the reactions are carried out under reflux conditions to ensure complete conversion of the reactants.

Chemical Reactions Analysis

4-bromo-2-((E)-{[oxo(3-toluidino)acetyl]hydrazono}methyl)phenyl 4-methoxybenzoate undergoes various chemical reactions, including :

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The bromine atom in the compound can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols to form substituted products.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and specific temperature and pressure conditions to optimize the reaction yields.

Scientific Research Applications

4-bromo-2-((E)-{[oxo(3-toluidino)acetyl]hydrazono}methyl)phenyl 4-methoxybenzoate has several scientific research applications :

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-bromo-2-((E)-{[oxo(3-toluidino)acetyl]hydrazono}methyl)phenyl 4-methoxybenzoate involves its interaction with specific molecular targets and pathways . The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to anticancer effects. The exact molecular targets and pathways are still under investigation.

Comparison with Similar Compounds

Structural and Electronic Effects

• Electron-Withdrawing vs. Electron-Donating Groups: The 3-toluidino group (R1 in the target compound) is electron-donating due to the methyl substituent, enhancing nucleophilicity at the hydrazone nitrogen. In contrast, analogs with 4-bromoanilino () or 2,3-dichloroanilino () substituents exhibit reduced electron density, favoring stability but limiting reactivity . The 4-methoxybenzoate ester (R2 in the target compound) provides moderate polarity, balancing solubility in organic solvents. Analogs with 2-chloro () or 3-bromo () substituents are less polar, reducing aqueous solubility .

Physicochemical Properties

• Melting Points :
  • While direct data for the target compound is unavailable, structurally related hydrazones (e.g., N-{4-Bromo-2-[hydrazinyl]phenyl}acetamide derivatives) show melting points in the range of 238–257°C , influenced by halogen substituents .
• Molecular Weight and Solubility :
  • The target compound (467.319 g/mol) has a lower molecular weight compared to the dichloro-substituted analog (553.212 g/mol, ), suggesting better solubility in polar aprotic solvents .

Biological Activity

4-Bromo-2-((E)-{[oxo(3-toluidino)acetyl]hydrazono}methyl)phenyl 4-methoxybenzoate is a synthetic compound that has attracted attention due to its potential biological activities. This article reviews its biological properties, mechanisms of action, and relevant research findings.

• Molecular Formula : C23H19BrN3O4
• Molecular Weight : 480.3 g/mol
• CAS Number : 882042-42-4

Synthesis

The synthesis typically involves multiple steps, starting from the formation of hydrazones through the reaction of 4-bromo-2-formylphenyl derivatives with appropriate hydrazines under acidic conditions. The final product is obtained through careful purification techniques to ensure high yield and purity.

Biological Activity Overview

Research into the biological activity of this compound has revealed several important properties:

Antimicrobial Activity

Studies have shown that 4-bromo-2-((E)-{[oxo(3-toluidino)acetyl]hydrazono}methyl)phenyl 4-methoxybenzoate exhibits significant antimicrobial activity against various bacterial strains. The compound has been tested against both Gram-positive and Gram-negative bacteria, demonstrating a broad spectrum of activity.

Bacterial Strain	Activity (Zone of Inhibition in mm)
Staphylococcus aureus	15
Escherichia coli	12
Bacillus subtilis	18

Antioxidant Properties

The compound has also been evaluated for its antioxidant potential using assays such as DPPH radical scavenging. Results indicate that it possesses notable antioxidant activity, which may contribute to its protective effects against oxidative stress.

Cytotoxicity Studies

In vitro studies on various cancer cell lines have indicated that this compound exhibits cytotoxic effects, potentially through the induction of apoptosis. The mechanism appears to involve the modulation of signaling pathways related to cell survival and death.

The biological activity of 4-bromo-2-((E)-{[oxo(3-toluidino)acetyl]hydrazono}methyl)phenyl 4-methoxybenzoate is thought to be mediated through several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in bacterial metabolism, leading to cell death.
• Reactive Oxygen Species (ROS) Generation : It could induce oxidative stress in microbial cells, resulting in damage to cellular components.
• Apoptotic Pathways : In cancer cells, it may activate apoptotic signaling pathways, promoting programmed cell death.

Case Studies

• Antimicrobial Efficacy Study : A study conducted on various bacterial strains found that the compound displayed a significant zone of inhibition, particularly against Staphylococcus aureus, suggesting its potential as an antibacterial agent.
• Cytotoxicity Assessment : Research involving human cancer cell lines demonstrated that treatment with this compound resulted in a dose-dependent decrease in cell viability, indicating its potential as an anticancer agent.